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Compound of Interest

Compound Name: Lutetium--magnesium (1/1)

CAS No.: 12163-12-1

Cat. No.: B14732161

Get Quote

Core Directive: The Thermodynamic Mismatch
The fundamental challenge in LuMg synthesis is the extreme disparity between the melting

point of Lutetium (

) and the boiling point of Magnesium (

).

If you attempt to melt these elements in an open crucible (even under standard argon flow), the

magnesium will reach its boiling point and evaporate violently 500°C before the Lutetium even

begins to melt. This results in significant compositional deviation, porous ingots, and potential

furnace contamination.

The Solution: You must decouple the dissolution of Lu from the melting of Lu. By utilizing the

exothermic formation of Lu-Mg intermetallics or by suppressing Mg vaporization through

pressure, you can synthesize the alloy without exceeding the Mg boiling threshold.
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Q1: I calculated the charge perfectly, but my final ingot is 15% lighter than expected. Where did

the mass go? Diagnosis: You are experiencing fugitive Mg evaporation. Root Cause: At

temperatures above 650°C (Mg melting point), Mg vapor pressure rises exponentially. If your

system is not hermetically sealed or over-pressurized, Mg vapor escapes until the partial

pressure equals the equilibrium vapor pressure. Corrective Action:

Immediate: Add a 5–10% mass excess of Mg (supercharge) to compensate for anticipated

losses in open systems.

Systemic: Switch to the Sealed Tantalum Ampoule method (see Protocol A) to eliminate loss

entirely.

Q2: My ingot has a "skin" of black/grey powder and the crucible is pitted. What happened?

Diagnosis: Crucible reduction and contamination. Root Cause: You likely used an Alumina (

) or Quartz (

) crucible. Lutetium is a strong reducing agent (like all Rare Earths) and will steal oxygen from
the crucible material:

This contaminates your alloy with Aluminum and Oxygen. Corrective Action:Always use
Tantalum (Ta), Molybdenum (Mo), or Boron Nitride (BN) crucibles. Tantalum is the gold
standard for Lu-Mg as it is inert to both metals up to very high temperatures.

Q3: The ingot is chemically inhomogeneous (Lu-rich bottom, Mg-rich top). Diagnosis: Density

segregation (Gravity segregation). Root Cause: Lu (

) is much denser than Mg (

). If cooled slowly without agitation, Lu settles. Corrective Action:

Induction Melting: The electromagnetic stirring inherent to induction heating usually solves

this.

Arc/Resistance Melting: You must remelt the button/ingot at least 3–4 times, flipping it

between each melt.
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Protocol A: The Sealed Tantalum Ampoule Method (Precision
Standard)
Best for: High-purity research samples, exact stoichiometry, and preventing ALL Mg loss.

Concept: A "bomb" synthesis where the reactants are welded inside a refractory metal tube.

The tube acts as a pressure vessel, containing the Mg vapor and forcing it to react with the

solid Lu.

Workflow Diagram:
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Caption: Workflow for Sealed Tantalum Ampoule synthesis. The "Arc Weld" step creates a

closed thermodynamic system, allowing internal pressure to rise without mass loss.

Step-by-Step:

Preparation: Cut a Tantalum tube (e.g., 10mm OD, 0.5mm wall). Clean with acid to remove

impurities. Pinch and arc-weld one end shut.

Loading: Weigh Lu and Mg. Place Mg at the bottom or sandwiched between Lu pieces to

prevent it from floating immediately.

Sealing: Evacuate the tube and backfill with partial Argon (~0.5 atm). Arc weld the top shut.

Crucial: The weld must be defect-free.

Reaction: Place the ampoule in a resistance furnace.

Ramp 1: Heat to 650°C (Mg melts). Hold 1 hr.

Ramp 2: Heat to 850–950°C. At this stage, Mg vapor fills the tube, but the Ta wall contains

it. The pressurized Mg vapor/liquid attacks the solid Lu, forming liquid phases via the

eutectic reaction (approx. 616°C) and intermetallic formation.

Extraction: Cool the tube, slice it open, and retrieve the clean ingot.

Protocol B: High-Pressure Induction Melting (Scalable Method)
Best for: Larger ingots (>50g) where ampoules are impractical.

Concept: Using high-pressure inert gas to mechanically suppress the boiling of Magnesium.

Crucible: Use a Graphite (if C contamination is acceptable) or MgO crucible. Note: Ta is still

preferred if induction coupling allows.

Atmosphere: Evacuate chamber, then backfill with high-purity Argon to 2–5 bar (0.2–0.5

MPa) absolute pressure.

Why? Increasing external pressure raises the effective boiling point of Mg, reducing the

evaporation rate significantly.
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Melting:

Melt the Mg first (low power).

Add Lu (or use a master alloy).

Increase power to dissolve Lu. The melt temperature should be kept as low as possible

(e.g., 800–900°C) for as short as possible.

Eddy Current Stirring: The induction field will homogenize the heavy Lu and light Mg.

Data Reference: Vapor Pressure & Materials
Table 1: Magnesium Vapor Pressure vs. Temperature Note how rapidly pressure rises. At

1100°C, Mg is boiling at atmospheric pressure.

Temperature (°C)
Mg Vapor Pressure
(Torr)

Mg Vapor Pressure
(atm)

Implications

650 (MP) ~2.5 0.003 Negligible loss.

800 ~35 0.046
Moderate evaporation;

requires lid/cover.

900 ~130 0.17
Rapid loss in vacuum;

manageable in Ar.

1090 (BP) 760 1.00
Boiling. Massive loss

unless pressurized.

1200 >1500 >2.00
Requires >2 bar Ar

overpressure.

Table 2: Crucible Compatibility for Lu-Mg
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Material Compatibility Risk Factor Recommendation

Tantalum (Ta) Excellent Low
Primary Choice. Inert

to both Lu and Mg.

Molybdenum (Mo) Good Low
Good alternative,

cheaper than Ta.

Alumina (Al2O3) Poor High

Avoid. Lu reduces

Al2O3

Al contamination.

Graphite Moderate Medium

Usable for Mg-rich

alloys; Lu may form

carbides at high T.

Boron Nitride Good Low
Excellent non-wetting

properties, but fragile.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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